4-Cyclooct-4-en-1-yloxy-4-oxobutanoic acid

• Molecular Formula: C12H18O4
• Molecular Weight: 226.27 g/mol
• IUPAC Name: 4-cyclooct-4-en-1-yloxy-4-oxobutanoic acid
• InChI: InChI=1S/C12H18O4/c13-11(14)8-9-12(15)16-10-6-4-2-1-3-5-7-10/h1-2,10H,3-9H2,(H,13,14)
• InChI Key: NGYBUUGWLHYSBO-UHFFFAOYSA-N
• Canonical SMILES: C1CC=CCCC(C1)OC(=O)CCC(=O)O

Description

4-Cyclooct-4-en-1-yloxy-4-oxobutanoic acid is an organic compound with the molecular formula C₁₂H₁₈O₄ and a molecular weight of 226.27 g/mol . This compound is primarily used in research and industrial applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclooct-4-en-1-yloxy-4-oxobutanoic acid typically involves the reaction of cyclooctene with a suitable butanoic acid derivative under controlled conditions. The reaction is often carried out in the presence of a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve bulk synthesis techniques, where large quantities of cyclooctene and butanoic acid derivatives are reacted under optimized conditions to maximize yield and purity .

Chemical Reactions Analysis

Types of Reactions

4-Cyclooct-4-en-1-yloxy-4-oxobutanoic acid can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often resulting in the formation of carboxylic acids or ketones.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically leading to the formation of alcohols or alkanes.

Substitution: This reaction involves the replacement of one functional group with another, which can lead to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

4-Cyclooct-4-en-1-yloxy-4-oxobutanoic acid has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Cyclooct-4-en-1-yloxy-4-oxobutanoic acid involves its interaction with specific molecular targets and pathways. These interactions can lead to various biochemical effects, depending on the context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Cyclooctene: A precursor in the synthesis of 4-Cyclooct-4-en-1-yloxy-4-oxobutanoic acid.

Butanoic Acid Derivatives: Various derivatives can be used in the synthesis of this compound.

Uniqueness

4-Cyclooct-4-en-1-yloxy-4-oxobutanoic acid is unique due to its specific structure, which imparts distinct chemical properties and reactivity compared to other similar compounds .

Biological Activity

4-Cyclooct-4-en-1-yloxy-4-oxobutanoic acid is a compound of interest in medicinal chemistry and pharmacology due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings, including case studies and data tables.

• Molecular Formula : C$_{12}$H$_{18}$O$_4$
• Molecular Weight : 226.27 g/mol
• IUPAC Name : 4-cyclooct-4-en-1-yloxy-4-oxobutanoic acid
• CAS Number : Not specified

The biological activity of 4-cyclooct-4-en-1-yloxy-4-oxobutanoic acid is linked to its ability to interact with various biological targets, including enzymes and receptors. It is hypothesized that the compound may exert its effects through:

• Enzyme Inhibition : By binding to active sites of specific enzymes, potentially affecting metabolic pathways.
• Receptor Modulation : Interacting with receptor sites to influence cellular signaling processes.

Biological Activities

Research indicates that 4-cyclooct-4-en-1-yloxy-4-oxobutanoic acid exhibits various biological activities:

Antimicrobial Activity

A study investigating the antimicrobial properties of related compounds found that derivatives of oxobutanoic acids can exhibit significant antibacterial effects against Gram-positive and Gram-negative bacteria. While specific data on 4-cyclooct-4-en-1-yloxy-4-oxobutanoic acid is limited, similar compounds have shown promising results in overcoming bacterial resistance, particularly in strains resistant to fluoroquinolones .

Anticancer Potential

Preliminary research suggests that compounds with similar structural motifs may possess anticancer properties. The ability to inhibit specific cancer cell lines has been noted in studies involving oxobutanoic acid derivatives. Further investigation into the cytotoxic effects on various cancer cell types would be beneficial for understanding the full potential of this compound.

Data Table: Summary of Biological Activities

Activity Type	Related Compounds	Observed Effects	References
Antimicrobial	Oxoquinolizines	Effective against MRSA
Anticancer	Oxobutanoic Acid Derivatives	Cytotoxic effects on cancer cells
Enzyme Inhibition	Various derivatives	Inhibition of metabolic enzymes

Case Studies

• Antimicrobial Efficacy :
  A study on oxoquinolizine derivatives demonstrated their effectiveness against quinolone-resistant bacteria. The modifications at specific positions were crucial for enhancing activity against resistant strains. Although this study does not directly involve 4-cyclooct-4-en-1-yloxy-4-oxobutanoic acid, it highlights the potential for similar compounds in addressing antibiotic resistance .
• Anticancer Activity :
  Research on structurally related compounds has indicated their potential in inhibiting tumor growth in vitro. These studies suggest that modifications in the molecular structure can lead to improved efficacy against various cancer types, warranting further exploration of 4-cyclooct-4-en-1-yloxy-4-oxobutanoic acid in cancer research .